Cas no 1363166-34-0 (Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate)

• Product Name: Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate
• CAS No: 1363166-34-0
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• MDL: MFCD21641319
• CID: 1056999
• PubChem ID: 74890591
• Update Time: 2025-06-15

Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate
• 1-Benzyl 3-methyl 3-isopropyl-1,3-piperidinedicarboxylate
• 6898AJ
• TRA0026154
• SY018693
• Methyl1-Cbz-3-isopropylpiperidine-3-carboxylate
• 1-O-benzyl 3-O-methyl 3-propan-2-ylpiperidine-1,3-dicarboxylate
• A886820
• AS-32265
• MFCD21641319
• 1363166-34-0
• CS-0324442
• 1,3-Piperidinedicarboxylic acid, 3-(1-methylethyl)-, 3-methyl 1-(phenylmethyl) ester
• DB-319785
• AKOS024256334
• 1-BENZYL 3-METHYL 3-ISOPROPYLPIPERIDINE-1,3-DICARBOXYLATE

• MDL： MFCD21641319
• Inchi： 1S/C18H25NO4/c1-14(2)18(16(20)22-3)10-7-11-19(13-18)17(21)23-12-15-8-5-4-6-9-15/h4-6,8-9,14H,7,10-13H2,1-3H3
• InChI Key： AOGOKRGCYJZZCV-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CN(C(=O)OCC2C=CC=CC=2)CCC1)C(C)C)=O

Computed Properties

• Exact Mass: 319.17800
• Monoisotopic Mass: 319.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 414.5±45.0 °C at 760 mmHg
• Flash Point: 204.5±28.7 °C
• PSA: 55.84000
• LogP: 3.17230
• Vapor Pressure: No data available

Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate

Comprehensive Overview of Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate (CAS No. 1363166-34-0)

Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate (CAS No. 1363166-34-0) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperidine derivatives, which are pivotal in drug discovery due to their structural versatility and bioactivity. The presence of both Cbz (carbobenzoxy) and isopropyl groups enhances its utility as a building block for complex molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for high-purity intermediates like Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate has surged, driven by advancements in precision medicine and targeted drug delivery systems. Researchers frequently search for "synthetic routes for piperidine derivatives" or "Cbz-protected amino acid analogs", reflecting the compound's relevance in modern organic chemistry. Its CAS No. 1363166-34-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance in global markets.

The compound's structural motif is particularly valuable for designing peptidomimetics, a hot topic in drug discovery due to their ability to mimic natural peptides while offering improved stability and bioavailability. Queries such as "piperidine carboxylate applications" or "Cbz-protecting group strategies" highlight its interdisciplinary importance. Additionally, its methyl ester functionality facilitates further derivatization, making it a preferred choice for medicinal chemistry projects.

From a synthetic chemistry perspective, Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate is often synthesized via multistep organic reactions, including N-Cbz protection and esterification. Laboratories prioritize "scalable synthesis methods" and "green chemistry alternatives" for such compounds, aligning with the industry's shift toward sustainable practices. Its solid-phase synthesis compatibility further broadens its applicability in combinatorial chemistry.

Beyond pharmaceuticals, this compound finds niche applications in material science, particularly in designing functionalized polymers and ligands for catalysis. The isopropyl group contributes to steric hindrance, a property exploited in asymmetric synthesis. Searches like "piperidine-based catalysts" or "chiral auxiliary reagents" underscore its role in enantioselective transformations.

Quality control of Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate is critical, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch consistency. Keywords like "HPLC purity standards" or "NMR characterization of esters" are frequently associated with its procurement. Regulatory compliance, including REACH and GMP guidelines, further emphasizes its safe handling and documentation.

In summary, Methyl 1-Cbz-3-isopropylpiperidine-3-carboxylate (CAS No. 1363166-34-0) is a multifaceted compound bridging pharmaceutical innovation and industrial chemistry. Its adaptability to green synthesis and alignment with drug development trends ensure its continued prominence in scientific literature and commercial applications.